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Compound of Interest

Compound Name: 4-Isopropoxybenzoic acid

Cat. No.: B1664614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
isopropoxybenzoic acid, a key intermediate in organic synthesis. This document outlines the

physical properties and provides detailed experimental protocols for their determination,

ensuring accurate and reproducible results in a laboratory setting.

Physicochemical Data of 4-Isopropoxybenzoic Acid
Quantitative data for the melting and boiling points of 4-isopropoxybenzoic acid are

summarized below. These values are critical for the identification, purity assessment, and

manipulation of this compound in research and development.

Property Value Citations

Melting Point 164-167 °C [1][2]

Melting Point 161.0-167.0 °C [3]

Melting Point 163.0 to 167.0 °C [4]

Boiling Point 297 °C [1]
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Accurate determination of melting and boiling points is fundamental in chemical analysis. The

following are standard methodologies for establishing these physical constants for crystalline

solids like 4-isopropoxybenzoic acid.

Melting Point Determination using the Capillary Method
The capillary method is the most common technique for determining the melting point of a

solid.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[6]

Capillary tubes (sealed at one end)[7]

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 4-isopropoxybenzoic acid sample is completely dry and

finely powdered.[8] Introduce a small amount of the powdered sample into the open end of a

capillary tube.[8] Pack the sample into the sealed end of the tube by gently tapping the tube

on a hard surface. The packed sample should be 2-3 mm in height.

Apparatus Setup (Mel-Temp): Place the capillary tube into the sample holder of the melting

point apparatus.[7]

Heating: Heat the sample rapidly to a temperature approximately 15-20°C below the

expected melting point. Then, decrease the heating rate to 1-2°C per minute to ensure

accurate determination.[6][7]

Observation: Observe the sample through the magnifying lens. The melting point range is

the temperature from which the first drop of liquid appears to the temperature at which the

entire sample becomes a clear liquid.[6]
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Recording: Record the start and end temperatures of the melting range. For pure

compounds, this range is typically narrow (0.5-2°C).[6] A broad melting range often indicates

the presence of impurities.[6]

Boiling Point Determination using the Thiele Tube
Method
For determining the boiling point of a liquid, the Thiele tube method is a convenient and widely

used technique that requires a small amount of the substance.[9]

Apparatus:

Thiele tube[9]

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating fluid

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the liquid sample into a small

test tube.[10]

Capillary Inversion: Place a capillary tube, with its sealed end up, into the test tube

containing the sample.[9][11]

Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.[11]

Heating: Immerse the assembly in a Thiele tube containing mineral oil, making sure the heat

is applied to the side arm of the tube.[9][11] The convection currents in the Thiele tube will

ensure uniform heating of the oil bath.[11]
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Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.[11] Continue heating until a steady and rapid stream of bubbles is

observed.

Recording: Turn off the heat source and allow the apparatus to cool slowly. The boiling point

is the temperature at which the stream of bubbles stops and the liquid begins to enter the

capillary tube.[11]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the determination of the melting point

of 4-isopropoxybenzoic acid using a standard laboratory protocol.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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